![molecular formula C58H90N16O13S2 B2379707 Elabela/Toddler-11 CAS No. 1784687-32-6](/img/structure/B2379707.png)
Elabela/Toddler-11
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Elabela/Toddler (ELA) is a critical cardiac developmental peptide that acts through the G-protein–coupled apelin receptor . It is the second endogenous ligand recently identified after Apelin, that binds to the G protein-coupled receptor APJ . ELA exists as peptide fragments of 32 (Q32P), 22 (K22P), and 11 (C11P) amino acids .
Molecular Structure Analysis
Elabela/Toddler (ELA) is a 54-amino acid peptide initially identified in fish and human genomes and classified as noncoding . This precursor can be cleaved to shorter sequences (32, 21, and 11 amino acids) . ELA competed for binding of apelin in human heart with overlap for the 2 peptides indicated by in silico modeling .
Scientific Research Applications
Cardiovascular Implications of Elabela/Toddler
Role in Cardiovascular System and Therapeutic Potential :Elabela/Toddler, identified as a new apelin receptor ligand, plays a significant role in the human cardiovascular system. The enhancement of apelin signaling, through agents like Elabela/Toddler, has shown beneficial effects, particularly in conditions like pulmonary arterial hypertension. This discovery opens pathways for novel therapeutic agents targeting the cardiovascular system (Yang et al., 2015).
Influence on Cardiovascular Function :Elabela/Toddler is not only crucial for cardiac developmental processes but also maintains its significance in adult cardiovascular functions. It's known to act through the G-protein-coupled apelin receptor. Interestingly, Elabela/Toddler's expression gets reduced in cardiopulmonary tissues in conditions like pulmonary arterial hypertension. However, the administration of exogenous Elabela/Toddler has been shown to attenuate the severity of such conditions, indicating its therapeutic potential in cardiovascular diseases (Yang et al., 2017).
Elabela-Apelin Receptor Signaling in Mammalian Systems
Functional Significance in Mammals :Elabela or Toddler, initially recognized for its role in zebrafish heart and vasculature development, also plays a significant role in the mammalian system. It's involved in activating the apelin receptor, a G protein-coupled receptor, and influences various biological functions. In humans, Elabela is expressed in specific tissues like pluripotent stem cells and the adult kidney, suggesting its role in maintaining physiological balance and possibly in disease conditions (Wang et al., 2015).
Role in Development and Disease
Regulation of Cell Migration and Development :Elabela/Toddler is vital in regulating mesodermal cell migration, a critical process during embryonic development. It does so by influencing the Nodal signaling pathway, showing that Elabela/Toddler's role extends beyond cardiovascular function to developmental processes. Understanding these mechanisms can provide insights into developmental diseases and potential therapeutic approaches (Norris et al., 2016).
Elabela/Toddler in Renal Function and Disease
Impact on Kidney Disease :Elabela/Toddler's role extends to kidney function and pathology. Its interaction with the apelin receptor is crucial for maintaining fluid homeostasis and plays a part in the pathogenesis of various kidney diseases. Understanding Elabela's function in renal physiology could pave the way for new therapeutic strategies for kidney-related conditions (Zheng et al., 2021).
Mechanism of Action
ELA is an endogenous agonist of the apelin receptor, exhibits a cardiovascular profile comparable to apelin, and is downregulated in human disease and rodent PAH models . It functions to mediate early cardiac development during zebrafish embryogenesis by inducing cardiogenesis, vasculogenesis, and bone formation .
Future Directions
ELA has emerged as a key signaling pathway in the cardiovascular system . It has a promising future in cancer diagnostic and therapy . ELA exerts cardiovascular effects comparable and potentially more potent than apelin and is found to be downregulated in experimental models and humans with heart failure . Therefore, ELA may have significant therapeutic potential in various diseases, including heart failure and cancer .
properties
IUPAC Name |
(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C58H90N16O13S2/c1-32(2)25-39(68-52(81)43-16-10-21-72(43)54(83)38(19-24-89-5)66-47(76)36(59)30-88)49(78)67-40(27-35-28-62-31-64-35)50(79)70-42(29-75)51(80)65-37(15-9-20-63-58(60)61)48(77)71-46(33(3)4)56(85)73-22-11-17-44(73)53(82)69-41(26-34-13-7-6-8-14-34)55(84)74-23-12-18-45(74)57(86)87/h6-8,13-14,28,31-33,36-46,75,88H,9-12,15-27,29-30,59H2,1-5H3,(H,62,64)(H,65,80)(H,66,76)(H,67,78)(H,68,81)(H,69,82)(H,70,79)(H,71,77)(H,86,87)(H4,60,61,63)/t36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXKPNJFJXZBRMX-HDKAIKTRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)NC(CC1=CN=CN1)C(=O)NC(CO)C(=O)NC(CCCN=C(N)N)C(=O)NC(C(C)C)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)O)NC(=O)C5CCCN5C(=O)C(CCSC)NC(=O)C(CS)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](C(C)C)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N4CCC[C@H]4C(=O)O)NC(=O)[C@@H]5CCCN5C(=O)[C@H](CCSC)NC(=O)[C@H](CS)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C58H90N16O13S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1283.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.